3-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-5-methyl-4,5,6,7-tetrahydro-1,2-benzisoxazole

• IUPAC Name: furan-2-yl-[4-(5-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H21N3O4/c1-12-4-5-14-13(11-12)16(19-25-14)18(23)21-8-6-20(7-9-21)17(22)15-3-2-10-24-15/h2-3,10,12H,4-9,11H2,1H3
• InChI Key: DNWZGCWQNYISFA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=NO2)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

The compound belongs to a class of molecules that are of interest due to their unique chemical structure and potential therapeutic applications. While specific studies directly on this compound are scarce, insights can be garnered from related research on similar compounds.

Synthesis Analysis

Research on similar compounds, such as novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, outlines a multi-step synthesis process starting from 2-acetylfuran. These processes involve Claisen Schmidt condensation, cyclization with hydroxylamine hydrochloride, and Mannich’s reaction, indicating complex synthetic routes that may be applicable to our compound of interest (Kumar et al., 2017).

Molecular Structure Analysis

Studies on related compounds, such as 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl)benzamides, provide insights into the molecular structure confirmed by IR, 1H-NMR, and EI-MS spectral data. These data are crucial for understanding the compound's framework and validating its chemical identity (Hussain et al., 2016).

Chemical Reactions and Properties

Research on 5(6)-(benzimidazol-2-ylcarbamoyl) and (4-substituted piperazin-1-yl)benzimidazoles shows significant chemical activity, including anthelmintic properties against various parasites. This suggests that compounds with similar structures may also exhibit notable chemical reactivity and biological activity (Dubey et al., 1985).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline form can be inferred from studies on closely related compounds. For instance, research on 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines highlights the impact of molecular conformation and intermolecular interactions on physical properties (Mahesha et al., 2019).

Chemical Properties Analysis

Chemical properties, including reactivity with other chemical agents and stability under various conditions, can be deduced from the compound's functional groups and molecular structure. Studies on similar compounds, which explore their interactions and reactivity, provide valuable insights into potential chemical behaviors (Costa et al., 2004).